Cas no 930798-26-8 (Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride)

• Product Name: Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride
• CAS No: 930798-26-8
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 1083015
• PubChem ID: 86676727
• Update Time: 2025-04-20

Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride
• diethyl (6-chloropyrazin-2-yl)propanedioate
• Dimethyl (6-chloro-2-pyrazinyl)malonate hydrochloride (1:1)
• 1,3-Diethyl 2-(6-chloro-2-pyrazinyl)propanedioate
• Diethyl 2-(6-chloropyrazin-2-yl)malonate
• 1,3-diethyl 2-(6-chloropyrazin-2-yl)propanedioate
• SCHEMBL2580431
• 930798-26-8
• DTXSID101235368
• KXBMWQMTXIWMII-UHFFFAOYSA-N
• Propanedioic acid, 2-(6-chloro-2-pyrazinyl)-, 1,3-diethyl ester

• Inchi： 1S/C11H13ClN2O4/c1-3-17-10(15)9(11(16)18-4-2)7-5-13-6-8(12)14-7/h5-6,9H,3-4H2,1-2H3
• InChI Key： KXBMWQMTXIWMII-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(C(=O)OCC)C(=O)OCC)=N1

Computed Properties

• Exact Mass: 272.0563846g/mol
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 340.3±37.0 °C(Predicted)
• pka: 8.11±0.46(Predicted)